(2S,3S)-2,3-dihydro-3-hydroxymethyl-2-(4-hydroxyphenyl)-5-(E)-propenylbenzofuran
Overview
Description
(2S,3S)-2,3-dihydro-3-hydroxymethyl-2-(4-hydroxyphenyl)-5-(E)-propenylbenzofuran is a member of the class of benzofurans that is 2,3-dihydro-1-benzofuran substituted by a hydroxymethyl group at position 3, a prop-1-en-1-yl group at position 5 and a 4-hydroxyphenyl group at position 2. It is a lignan derivative isolated from the roots of Krameria lappacea. It has a role as an anti-inflammatory agent, a cyclooxygenase 1 inhibitor, a cyclooxygenase 2 inhibitor, a NF-kappaB inhibitor and a plant metabolite. It is a member of benzofurans, a member of phenols and a primary alcohol.
Scientific Research Applications
Insecticidal Properties
Compounds similar to (2S,3S)-2,3-dihydro-3-hydroxymethyl-2-(4-hydroxyphenyl)-5-(E)-propenylbenzofuran, such as conocarpan and eupomatenoid-6, have been isolated from Piper decurrens and exhibit insecticidal properties. These neolignans demonstrate the potential of related compounds for biological control applications in agriculture (Chauret et al., 1996).
Anticancer Potential
Dihydrobenzofuran lignans, closely related to the compound , have shown potential as antitumor agents. Their effectiveness against leukemia and breast cancer cell lines highlights their promise in cancer research. These compounds interact with tubulin, affecting mitosis and showing significant growth inhibition in certain cancer cell lines (Pieters et al., 1999).
Antioxidant Activities
Compounds structurally similar to this compound have demonstrated antioxidant properties. For example, compounds isolated from Liriope muscari, including derivatives of dihydrobenzofuran, exhibited notable antioxidant activities in vitro (Li et al., 2012).
Antiangiogenic Activity
Synthetic dihydrobenzofuran lignans, similar in structure to the compound of interest, have shown pronounced antiangiogenic activity. This finding is significant in the context of developing new therapies for diseases where angiogenesis plays a crucial role, such as certain cancers (Apers et al., 2002).
DNA Topoisomerases Inhibition
New benzofuran compounds, structurally related to the compound , have been studied for their ability to inhibit DNA topoisomerases I and II. This property is particularly relevant in the context of developing novel anticancer drugs, as these enzymes are crucial for DNA replication and cell division (Lee et al., 2007).
properties
Molecular Formula |
C18H18O3 |
|---|---|
Molecular Weight |
282.3 g/mol |
IUPAC Name |
4-[(2S,3S)-3-(hydroxymethyl)-5-[(E)-prop-1-enyl]-2,3-dihydro-1-benzofuran-2-yl]phenol |
InChI |
InChI=1S/C18H18O3/c1-2-3-12-4-9-17-15(10-12)16(11-19)18(21-17)13-5-7-14(20)8-6-13/h2-10,16,18-20H,11H2,1H3/b3-2+/t16-,18-/m1/s1 |
InChI Key |
OGRAMAAKQPETEE-OTUKTJHOSA-N |
Isomeric SMILES |
C/C=C/C1=CC2=C(C=C1)O[C@@H]([C@@H]2CO)C3=CC=C(C=C3)O |
Canonical SMILES |
CC=CC1=CC2=C(C=C1)OC(C2CO)C3=CC=C(C=C3)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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